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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099 Get Quote

C.I. Reactive Black 1 is a significant member of the reactive dye class, widely utilized in the

textile industry for dyeing and printing cellulosic fibers such as cotton and viscose, as well as

polyamide fibers.[1][2] Its popularity stems from its ability to form strong, covalent bonds with

the fiber, resulting in excellent wash fastness and a deep black shade. This guide provides a

comprehensive overview of its chemical properties, synthesis, and performance characteristics,

tailored for researchers, scientists, and professionals in drug development who may encounter

azo dyes in their work.

Core Molecular and Chemical Properties
C.I. Reactive Black 1 is a metal-complex monoazo dye.[3] The presence of an azo group (-

N=N-) acts as the chromophore responsible for its color, while the complexation with cobalt and

chromium ions enhances its stability and fastness properties.[1]
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Property Value Reference

Molecular Formula C₂₃H₁₃ClN₈Na₂O₁₀S₂ [1][3]

Molecular Weight 706.96 g/mol [1][3]

C.I. Number 17916 [3]

CAS Registry Number 12236-77-0 [1][3]

Physical Appearance Dark brown to black powder [1][3]

Solubility in Water 70 g/L at 50°C [1]

Spectroscopic and Performance Data
The performance of a dye is critical for its industrial application. C.I. Reactive Black 1 exhibits

good to excellent fastness properties. In chemical solutions, it displays distinct color changes:

appearing blue in strong sulfuric acid and purple upon dilution.[1]

Performance Metric Fading Rating Staining Rating Reference

Light Fastness 6 - [3]

Oxygen Bleaching 4-5 4-5 [1]

Perspiration Fastness 3-4 (greenish tint) 4-5 [1]

Soaping (at 100°C) 5 4-5 [1]

Fastness ratings are typically on a scale of 1 to 5 (or 8 for light fastness), where a higher

number indicates better performance.

Experimental Protocols: Synthesis of C.I. Reactive
Black 1
The manufacturing of C.I. Reactive Black 1 is a multi-step process involving several key

organic reactions.[1][3] The following is a representative experimental protocol based on

established methodologies for the synthesis of complex azo dyes.
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Step 1: Diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid

A suspension of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid (0.1 mol) is prepared

in 200 mL of water.

The mixture is cooled to 0-5°C in an ice bath with continuous stirring.

Concentrated hydrochloric acid (25 mL, ~0.3 mol) is added to the suspension.

A solution of sodium nitrite (7.0 g, 0.101 mol) in 40 mL of water is added dropwise over 30

minutes, ensuring the temperature remains below 5°C.

The reaction mixture is stirred for an additional hour at 0-5°C to ensure complete formation

of the diazonium salt. The completion of the reaction is monitored by a positive test on

starch-iodide paper, indicating a slight excess of nitrous acid.

Step 2: Coupling Reaction

In a separate vessel, 7-Amino-4-hydroxynaphthalene-2-sulfonic acid (0.1 mol) is dissolved in

250 mL of water containing sodium carbonate (10.6 g, 0.1 mol) to achieve a clear solution

with a pH around 8-9.

This solution is cooled to 0-5°C.

The freshly prepared diazonium salt solution from Step 1 is slowly added to the coupling

component solution over 1-2 hours, maintaining the temperature at 0-5°C and the pH at 8-9

by the controlled addition of a 20% sodium carbonate solution.

The mixture is stirred for an additional 2-4 hours until the coupling is complete, which can be

monitored by thin-layer chromatography (TLC). The product is a monoazo dye intermediate.

Step 3: Condensation with 2,4,6-Trichloro-1,3,5-triazine (Cyanuric Chloride)

The monoazo dye intermediate slurry from Step 2 is adjusted to a pH of 6.0-6.5.

A solution of cyanuric chloride (18.8 g, 0.102 mol) in 100 mL of acetone is added to the dye

slurry while maintaining the temperature at 0-5°C.
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The pH of the reaction is maintained at 6.0-6.5 for 3-4 hours by the gradual addition of a 1M

sodium bicarbonate solution. The progress of the condensation is monitored by TLC.

Step 4: Ammoniation

To the reaction mixture from Step 3, a 25% aqueous ammonia solution is added in excess.

The temperature is gradually raised to 30-35°C and maintained for 2-3 hours to replace a

second chlorine atom on the triazine ring with an amino group.

Step 5: Metal Complexation

The pH of the reaction mixture from Step 4 is adjusted to 7.0-7.5.

A solution containing a mixture of cobalt (II) sulfate and chromium (III) sulfate (in a specific

molar ratio, which can be proprietary) is added. 2-Hydroxybenzoic acid may also be included

in this step as a ligand.[3]

The mixture is heated to 80-90°C and maintained for 4-6 hours to facilitate the formation of

the 1:2 metal complex.[4]

The final dye product is precipitated by adding sodium chloride (salting out), filtered, washed

with a brine solution, and dried to yield C.I. Reactive Black 1 as a dark powder.

Visualized Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of C.I. Reactive Black 1.

Caption: Synthesis workflow for C.I. Reactive Black 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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